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Compound of Interest

Compound Name: 2',3',4'-Trimethoxyacetophenone

Cat. No.: B1346922 Get Quote

Subject: Evaluation of 2',3',4'-Trimethoxyacetophenone for Fragrance Formulation

For: Researchers, Scientists, and Drug Development Professionals

Executive Summary
This document outlines the available scientific and industry data for 2',3',4'-
Trimethoxyacetophenone (CAS No. 13909-73-4). Based on information from fragrance

industry resources, this material is explicitly not recommended for use in fragrance

formulations[1]. While the compound has applications in organic synthesis, its use in consumer

fragrance products is not supported by available data. This document provides a summary of

its chemical properties, safety information, and general handling protocols, but in adherence

with safety and industry guidelines, does not provide protocols for fragrance formulation.

Application Advisory
A leading resource for fragrance and flavor materials, The Good Scents Company, explicitly

states that 2',3',4'-Trimethoxyacetophenone is "not for fragrance use"[1]. The reasons for

such a designation can be numerous, including but not limited to:

Lack of a desirable or pleasant olfactory profile.

Potential for skin sensitization, irritation, or other adverse health effects[2][3][4].

Poor stability in various product bases (e.g., ethanol, lotions, soaps).
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Prohibitive cost or lack of scalable production for fragrance applications.

Regulatory restrictions.

Given this direct recommendation, researchers and formulators should avoid incorporating this

substance into fragrance compositions intended for consumer or cosmetic use.

Chemical and Physical Properties
While not suitable for fragrance, 2',3',4'-Trimethoxyacetophenone has well-documented

chemical and physical properties relevant for research and synthesis applications[5][6][7].

Property Value Source(s)

CAS Number 13909-73-4 [8][9]

Molecular Formula C₁₁H₁₄O₄ [6][9]

Molecular Weight 210.23 g/mol [6]

Appearance

Colorless to light yellow/orange

clear liquid; white to off-white

crystalline solid

[5][8]

Melting Point 14-15.8 °C [7]

Boiling Point
295-297 °C (at 760 Torr); 160-

175 °C (at 10-20 Torr)
[7][8]

Density 1.155 g/mL at 25 °C

Refractive Index 1.5384 - 1.5400 at 20 °C [8]

Flash Point > 110 °C (> 230 °F) [1]

Solubility

Soluble in organic solvents like

ethanol and acetone; limited

solubility in water

[5]

Safety and Hazard Information
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Safety data indicates that 2',3',4'-Trimethoxyacetophenone is an irritant. Proper personal

protective equipment (PPE) is required when handling this chemical.

Hazard Statement GHS Classification Source(s)

H315: Causes skin irritation
Skin Corrosion/Irritation,

Category 2
[6]

H319: Causes serious eye

irritation

Serious Eye Damage/Eye

Irritation, Category 2A
[6]

H335: May cause respiratory

irritation

Specific Target Organ Toxicity

(Single Exposure); Respiratory

Tract Irritation, Category 3

[6]

Logical Workflow for Material Evaluation
The following diagram illustrates the decision-making process that leads to the conclusion that

2',3',4'-Trimethoxyacetophenone is unsuitable for fragrance applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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